2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: 2-[[5-(2-propan-2-yloxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C13H16N4O2S/c1-8(2)19-10-6-4-3-5-9(10)12-15-13(17-16-12)20-7-11(14)18/h3-6,8H,7H2,1-2H3,(H2,14,18)(H,15,16,17)
• InChI Key: XJTWXAIGNLJSDA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C2=NC(=NN2)SCC(=O)N
• Molecular Formula: C13H16N4O2S
• Molecular Weight: 292.36 g/mol

Description

2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to exert its biological activities by inhibiting the activity of certain enzymes and by interfering with the synthesis of DNA and RNA.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide exhibits biochemical and physiological effects such as inhibition of bacterial and fungal growth, induction of apoptosis in cancer cells, and reduction of inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments include its broad-spectrum antimicrobial activity, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water and its potential to interact with other compounds in complex biological systems.

Future Directions

There are several future directions for the study of 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. These include:
1. Further investigation of its mechanism of action and identification of its molecular targets.
2. Development of more efficient synthesis methods for the compound.
3. Exploration of its potential use as a corrosion inhibitor in industrial applications.
4. Evaluation of its potential as a ligand in coordination chemistry.
5. Investigation of its potential use as a therapeutic agent for the treatment of bacterial and fungal infections, cancer, and inflammation.
Conclusion:
In conclusion, 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has shown significant potential in various fields of scientific research. Its broad-spectrum antimicrobial activity, low toxicity, and ease of synthesis make it a promising candidate for further investigation and development. However, its poor solubility in water and potential interactions with other compounds in complex biological systems must be taken into consideration. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of 2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves the reaction of 2-isopropoxybenzaldehyde with thiosemicarbazide followed by the cyclization with triethylorthoformate. The resulting compound is then treated with acetic anhydride to obtain the final product.

Scientific Research Applications

2-{[5-(2-isopropoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit antibacterial, antifungal, antitumor, and anti-inflammatory activities. It has also been studied for its potential use as a corrosion inhibitor and as a ligand in coordination chemistry.